![molecular formula C16H19NO2S2 B2473497 N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide CAS No. 1251553-09-9](/img/structure/B2473497.png)
N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
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Description
N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Biological Activities
Cycloalkylthiophene-Schiff Bases
A study by Altundas et al. (2010) explored novel cycloalkylthiophene-Schiff bases and their metal complexes, demonstrating significant antibacterial and antifungal activities. This indicates a potential for applications in developing antimicrobial agents.
Stereoisomeric Cyclopentanecarboxylates
Research by Palkó et al. (2000) focused on synthesizing stereoisomeric ethyl 2-isothiocyanato-1-cyclopentanecarboxylates, which could be used in chemical synthesis, showing the versatility of these compounds in creating diverse chemical structures.
Synthesis Techniques and Characterization
Synthesis of Ethyl Benzodioxophosphol-Oxothiazolidin-Thiophene Carboxylates
Spoorthy et al. (2021) Spoorthy et al. (2021) described the synthesis and antimicrobial evaluation of ethyl benzodioxophosphol-oxothiazolidin-thiophene carboxylates, highlighting the importance of these compounds in developing new antimicrobial agents.
Alkylation of Active Methylene Compounds
Kurihara et al. (1981) Kurihara et al. (1981) researched alkylation reactions involving cyclopentanecarboxamide derivatives, which are crucial for understanding chemical reactions and synthesizing various compounds.
Antimicrobial and Antioxidant Studies
Synthesis of Thiazole Carboxylate
Jian-p (2014) Liu Jian-p (2014) synthesized 2-(4-hydroxyphenyl)-4-methyl thiazole-5-carboxylate, showcasing the potential of these compounds in creating intermediates for pharmaceuticals.
Cyclopropanation in Lignan Synthesis
Raghavendra et al. (2016) Raghavendra et al. (2016) synthesized cyclopropane derivatives and evaluated their antimicrobial and antioxidant properties, indicating their potential in medicinal chemistry.
properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-3-ylethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S2/c18-13(12-5-9-20-11-12)10-17-15(19)16(6-1-2-7-16)14-4-3-8-21-14/h3-5,8-9,11,13,18H,1-2,6-7,10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPAPRUOYYZBVTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)NCC(C3=CSC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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